Cas no 2877688-94-1 (1-(2,5-Dimethylphenyl)-4-{[5-(oxan-4-yl)-1,2,4-oxadiazol-3-yl]methyl}piperazine)

• Product Name: 1-(2,5-Dimethylphenyl)-4-{[5-(oxan-4-yl)-1,2,4-oxadiazol-3-yl]methyl}piperazine
• CAS No: 2877688-94-1
• MF: C₂₀H₂₈N₄O₂
• MW: 356.461924552917
• CID: 5308360
• PubChem ID: 165432093
• Update Time: 2025-11-06

1-(2,5-Dimethylphenyl)-4-{[5-(oxan-4-yl)-1,2,4-oxadiazol-3-yl]methyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 2877688-94-1
• 1-(2,5-dimethylphenyl)-4-{[5-(oxan-4-yl)-1,2,4-oxadiazol-3-yl]methyl}piperazine
• F6808-0994
• AKOS040882687
• 1-(2,5-Dimethylphenyl)-4-{[5-(oxan-4-yl)-1,2,4-oxadiazol-3-yl]methyl}piperazine

• Inchi： 1S/C20H28N4O2/c1-15-3-4-16(2)18(13-15)24-9-7-23(8-10-24)14-19-21-20(26-22-19)17-5-11-25-12-6-17/h3-4,13,17H,5-12,14H2,1-2H3
• InChI Key： XVINUPZFWJEAPI-UHFFFAOYSA-N
• SMILES： O1CCC(C2=NC(CN3CCN(C4C=C(C)C=CC=4C)CC3)=NO2)CC1

Computed Properties

• Exact Mass: 356.22122615g/mol
• Monoisotopic Mass: 356.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.6Ų

Additional information on 1-(2,5-Dimethylphenyl)-4-{[5-(oxan-4-yl)-1,2,4-oxadiazol-3-yl]methyl}piperazine

1-(2,5-Dimethylphenyl)-4-{[5-(oxan-4-yl)-1,2,4-oxadiazol-3-yl]methyl}piperazine: A Comprehensive Overview

The compound 1-(2,5-Dimethylphenyl)-4-{[5-(oxan-4-yl)-1,2,4-oxadiazol-3-yl]methyl}piperazine, identified by the CAS number 2877688941, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a piperazine ring system substituted with a 2,5-dimethylphenyl group and a 1,2,4-oxadiazole moiety. The presence of these functional groups makes it a promising candidate for research in drug discovery and material science.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry due to their ability to form hydrogen bonds and their flexibility in accommodating various substituents. The 1,2,4-oxadiazole ring is another key feature of this compound, known for its stability and ability to act as a heterocyclic scaffold in bioactive molecules. The integration of these elements in the structure of this compound suggests its potential role as a lead compound in the development of new therapeutic agents.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized the reaction conditions to achieve high yields and purity. The compound's physical properties, such as its melting point and solubility, have been determined through advanced analytical techniques like differential scanning calorimetry (DSC) and high-performance liquid chromatography (HPLC). These properties are critical for its application in pharmaceutical formulations.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various disease states. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in neurodegenerative diseases. The oxadiazole moiety has been implicated in modulating the compound's pharmacokinetic properties, enhancing its bioavailability and reducing toxicity.

The application of computational chemistry tools has further elucidated the molecular interactions of this compound with target proteins. Molecular docking studies have revealed that the piperazine ring plays a crucial role in binding to the active site of enzymes. This insight has guided further modifications to improve the compound's efficacy and selectivity.

From an environmental perspective, the degradation pathways of this compound have been investigated to assess its ecological impact. Results indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in the environment. This is particularly important for ensuring the sustainability of processes involving this compound.

In conclusion, 1-(2,5-Dimethylphenyl)-4-{[5-(oxan-4-yl)-1,2,4-oxadiazol-3-yl]methyl}piperazine represents a significant advancement in the field of organic synthesis. Its unique structure, coupled with its promising biological activity and favorable physical properties, positions it as a valuable tool for researchers across multiple disciplines. Continued research into its applications will undoubtedly yield further insights into its potential utility in medicine and beyond.